2-Methyl-2-[5-(trifluoromethyl)thiophen-2-yl]propanoic acid

• IUPAC Name: 2-methyl-2-[5-(trifluoromethyl)thiophen-2-yl]propanoic acid
• InChI: InChI=1S/C9H9F3O2S/c1-8(2,7(13)14)5-3-4-6(15-5)9(10,11)12/h3-4H,1-2H3,(H,13,14)
• InChI Key: MLWHMDCYFOWRDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(S1)C(F)(F)F)C(=O)O
• Molecular Formula: C9H9F3O2S
• Molecular Weight: 238.23 g/mol
• CAS RN: 950604-92-9

Description

2-Methyl-2-[5-(trifluoromethyl)thiophen-2-yl]propanoic acid is a chemical compound with the CAS Number: 950604-92-9. It has a molecular weight of 238.23. It is a powder at room temperature.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Unfortunately, the search results did not provide more specific physical and chemical properties.

Scientific Research Applications

Solar Cell Applications

2-Methyl-2-[5-(trifluoromethyl)thiophen-2-yl]propanoic acid derivatives have been utilized in the development of organic sensitizers for solar cell applications. These sensitizers, when anchored onto TiO2 film, demonstrate high incident photon to current conversion efficiencies, contributing to improved solar cell performance (Kim et al., 2006).

Organometallic Chemistry in Medicinal Applications

In the realm of medicinal organometallic chemistry, derivatives of this compound have been synthesized for potential applications. For instance, planar chiral carboxylic acid derivatives containing this moiety have been explored, though they did not show promising antibacterial activity (Patra et al., 2012).

Radiopharmaceutical Applications

The compound has also been incorporated into the automated synthesis of radiopharmaceuticals for PET imaging, specifically targeting the sphingosine-1 phosphate receptor 1. This application illustrates its potential in the field of medical imaging and diagnostics (Luo et al., 2019).

Antiproliferative and Antimicrobial Activities

Derivatives of this compound have been explored for their antiproliferative and antimicrobial activities. Studies on novel Pt(II)-complexes with alanine-based ligands, bearing this compound, have shown moderate cytotoxic activity on cancer cells and the ability to bind DNA (Riccardi et al., 2019). Additionally, derivatives have been evaluated for antibacterial and antifungal activities, indicating potential as antimicrobial agents (Patel et al., 2017).

Electrochromic Properties

This compound has been employed in the synthesis of conducting polymers with notable electrochromic properties. Such applications are relevant in the development of materials with color-changing abilities upon electrical stimulation, which has implications in display technologies and smart windows (Camurlu et al., 2005).

Novel Antiandrogen Compounds

There has been research into the synthesis of novel antiandrogen compounds using 3-(substituted thio)-2-hydroxypropionanilides, which are structurally related to this compound. These compounds have shown partial androgen agonist activity and are being investigated for the treatment of androgen-responsive diseases (Tucker et al., 1988).

Safety and Hazards

The safety information available indicates that 2-Methyl-2-[5-(trifluoromethyl)thiophen-2-yl]propanoic acid may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/clothing/eye protection/face protection, and washing with plenty of soap and water if it comes into contact with skin.